molecular formula C47H76O4 B1263857 Cholesteryl 11-hydroperoxy-eicosatetraenoate

Cholesteryl 11-hydroperoxy-eicosatetraenoate

Cat. No. B1263857
M. Wt: 705.1 g/mol
InChI Key: JLEGGACLWZYPAC-PBMFZXHMSA-N
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Description

Cholesteryl 11-hydroperoxy-eicosatetraenoate is a cholesteryl ester.

Scientific Research Applications

Lipid Peroxidation in Humans

Research indicates that cholesteryl ester hydroperoxides, including cholesteryl 11-hydroperoxy-eicosatetraenoate, are primary stable products of lipid peroxidation in humans. Yamamoto and Mashima (2000) developed a method for detecting lipid hydroperoxides and found them in blood plasma obtained from healthy subjects, suggesting their formation through free radical-mediated oxidation processes [Yamamoto & Mashima, 2000].

Eicosanoid Production in Platelets

A study by Kornilov et al. (2019) on eicosanoids, which are mediators of inflammation, reported a new bioactive eicosanoid generated during platelet activation. This study revised the structure of a previously identified eicosanoid, emphasizing its role in stimulating neutrophil integrin expression and suggesting a pathway involving 11-hydroperoxy-eicosatetraenoic acid [Kornilov et al., 2019].

Cholesteryl Ester Hydrolysis in Macrophages

Sakai et al. (2014) explored the hydrolysis of cholesteryl ester in macrophages, crucial for cholesterol efflux from foam cells. The study highlighted the role of enzymes like neutral cholesteryl ester hydrolase 1 in this process, which may involve metabolites of cholesteryl esters such as cholesteryl 11-hydroperoxy-eicosatetraenoate [Sakai et al., 2014].

Biosynthesis of Bioactive Eicosanoids

Zarini and Murphy (2003) found that in murine macrophages, certain hydroperoxides, such as 5-hydroperoxy-eicosatetraenoic acid, serve as precursors for bioactive eicosanoids like 5-oxo-ETE. This research provides insight into the potential roles of hydroperoxides, including cholesteryl 11-hydroperoxy-eicosatetraenoate, in producing bioactive compounds [Zarini & Murphy, 2003].

properties

Product Name

Cholesteryl 11-hydroperoxy-eicosatetraenoate

Molecular Formula

C47H76O4

Molecular Weight

705.1 g/mol

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,12E,14Z)-11-hydroperoxyicosa-5,8,12,14-tetraenoate

InChI

InChI=1S/C47H76O4/c1-7-8-9-10-12-15-18-24-39(51-49)25-19-16-13-11-14-17-20-26-45(48)50-40-31-33-46(5)38(35-40)27-28-41-43-30-29-42(37(4)23-21-22-36(2)3)47(43,6)34-32-44(41)46/h11-12,14-16,18-19,24,27,36-37,39-44,49H,7-10,13,17,20-23,25-26,28-35H2,1-6H3/b14-11-,15-12-,19-16-,24-18+/t37-,39?,40+,41+,42-,43+,44+,46+,47-/m1/s1

InChI Key

JLEGGACLWZYPAC-PBMFZXHMSA-N

Isomeric SMILES

CCCCC/C=C\C=C\C(C/C=C\C/C=C\CCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C)OO

Canonical SMILES

CCCCCC=CC=CC(CC=CCC=CCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)OO

Origin of Product

United States

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